Biphenyl-4-sulfonic acid-(4-hydroxybutyl)-methyl-amide

• CAS No.: 871113-53-0
• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-(4-hydroxybutyl)-N-methyl-4-phenylbenzenesulfonamide
• InChI: InChI=1S/C17H21NO3S/c1-18(13-5-6-14-19)22(20,21)17-11-9-16(10-12-17)15-7-3-2-4-8-15/h2-4,7-12,19H,5-6,13-14H2,1H3
• InChI Key: VCPPBHQUHWBXCX-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCCO)S(=O)(=O)C1=CC=C(C=C1)C2=CC=CC=C2

Description

Biphenyl-4-sulfonic acid-(4-hydroxybutyl)-methyl-amide is a useful research compound. Its molecular formula is C17H21NO3S and its molecular weight is 319.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared from biphenyl-4-sulfonic acid-(4-hydroxybutyl)-amide (0.4 g), methyl iodide (0.2 mL) and K2CO2 (0.5 g) in dimethylformamide (20 mL). The mixture was stirred at room temperature for 4 hours, poured into water and extracted with diethyl ether. The organic phase was repeatedly washed with water and evaporated to give the title compound as a white solid (80%). δC (DMSO, 62.9 MHz): 23.7, 29.5, 34.5, 49.6, 60.2, 127.1, 127.2, 127.6, 128.6, 129.2, 135.8, 138.4 and 144.3. δH (DMSO, 250 MHz): 1.45 (4H, m), 2.68 (3H, s), 2.97 (2H, t, J 7.0), 3.40 (2H, m), 7.49 (3H, m), 7.75 (2H, d, J 7.0), 7.83 (2H, d, J 8.5) and 7.91 (2H, d, J 8.2).